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An In-depth Technical Guide to the Synthesis of Butyl Oleate from Oleic Acid and Butanol

Introduction
Butyl oleate (C₂₂H₄₂O₂) is a fatty acid ester formed from the condensation of oleic acid and n-

butanol.[1] It is a light-colored, oily liquid that is insoluble in water but miscible with alcohols,

ethers, and oils.[2] This compound serves a variety of functions across several industries. It is

utilized as a plasticizer, particularly for PVC, a lubricant and lubricant additive, and an additive

in paints and coatings.[1] Furthermore, its properties make it suitable for use in biodiesel and

as a fuel additive.[1] In cosmetics, it functions as an emollient, moisturizer, and lubricant.[2] For

professionals in research and drug development, butyl oleate is used in laboratory settings to

create fatty liver simulations for testing the efficacy of antioxidants.

This guide provides a comprehensive technical overview of the synthesis of butyl oleate
through the esterification of oleic acid and n-butanol. It details the underlying chemical reaction,

various experimental protocols, and the influence of key parameters on reaction yield and

efficiency.

Physicochemical Properties
Butyl oleate is characterized by the following properties:
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Property Value Source

Molecular Formula C₂₂H₄₂O₂

Molar Mass 338.57 - 338.6 g/mol

Appearance Pale yellow, oily liquid

Odor Mild, fatty

Melting Point -26.4 °C

Boiling Point 228 °C at 15 mm Hg

Density 0.8704 g/cm³ at 15 °C

Flash Point >93.33 °C to 180 °C

Water Solubility Insoluble

CAS Number 142-77-8

Chemical Reaction and Mechanism
The synthesis of butyl oleate is achieved through the Fischer esterification of oleic acid with n-

butanol. This is a reversible condensation reaction where the carboxylic acid and alcohol react,

typically in the presence of a catalyst, to form an ester and water.

To drive the reaction towards the product side and achieve high yields, the water produced as a

byproduct is often continuously removed from the reaction mixture.
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arrow 1. Charge Reactor

2. Add Catalyst

3. Reaction Under Heat
(e.g., Reflux)

4. Reaction Monitoring
(e.g., Titration)

5. Cooling & Neutralization

6. Washing & Separation

7. Drying

8. Purification
(e.g., Vacuum Distillation)

9. Product Analysis
(GC-MS, HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b086557?utm_src=pdf-body-img
https://www.benchchem.com/product/b086557?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Butyl_oleate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7347032.htm
https://www.benchchem.com/product/b086557#butyl-oleate-synthesis-from-oleic-acid-and-butanol
https://www.benchchem.com/product/b086557#butyl-oleate-synthesis-from-oleic-acid-and-butanol
https://www.benchchem.com/product/b086557#butyl-oleate-synthesis-from-oleic-acid-and-butanol
https://www.benchchem.com/product/b086557#butyl-oleate-synthesis-from-oleic-acid-and-butanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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